Cas no 1571067-21-4 ((1s,3s)-3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: (1s,3s)-3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1571067-21-4
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5241341
• PubChem ID: 65990511
• Update Time: 2025-07-22

(1s,3s)-3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-hydroxy-1-(4-methoxyphenyl)-, cis-
• cis-3-Hydroxy-1-(4-methoxyphenyl)cyclobutanecarboxylic acid
• (1s,3s)-3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid
• 3-Hydroxy-1-(4-methoxyphenyl)cyclobutanecarboxylic Acid
• 3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid
• EN300-310037
• 1571067-21-4
• G72266
• (1S,3s)-3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylicacid
• EN300-298542
• 2031242-16-5
• CS-0302736
• Cis-3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid
• DB-228636
• EN300-306381
• DTXSID301191926
• E74217
• 1353636-86-8
• 3-Hydroxy-1-(4-methoxyphenyl)cyclobutanecarboxylic acid, AldrichCPR
• (1R,3r)-3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 3-hydroxy-1-(4-methoxyphenyl)-
• AKOS015332601

• Inchi： 1S/C12H14O4/c1-16-10-4-2-8(3-5-10)12(11(14)15)6-9(13)7-12/h2-5,9,13H,6-7H2,1H3,(H,14,15)/t9-,12+
• InChI Key： LFTFNYUHJMESTD-WVSHTKLVSA-N
• SMILES： [C@]1(C2=CC=C(OC)C=C2)(C(O)=O)C[C@H](O)C1

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Additional information on (1s,3s)-3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid

Introduction to (1S,3S)-3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic Acid (CAS No. 1571067-21-4)

(1S,3S-3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and structural properties. This molecule, identified by its CAS number 1571067-21-4, has garnered attention due to its potential applications in drug discovery and development. The presence of both hydroxyl and methoxy functional groups, along with its cyclobutane core, contributes to its complex interactions with biological targets, making it a subject of extensive research.

The stereochemistry of (1S,3S-3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid) is crucial in determining its pharmacological activity. The (1S,3S) configuration implies a specific spatial arrangement of atoms, which can influence how the molecule binds to enzymes or receptors. This aspect is particularly important in the design of chiral drugs, where the enantiomeric form can significantly alter therapeutic efficacy and safety profiles. Recent studies have highlighted the importance of stereochemical purity in drug development, emphasizing that minor impurities can lead to unexpected side effects or reduced efficacy.

In the realm of medicinal chemistry, (3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid) serves as a versatile scaffold for the synthesis of more complex derivatives. The cyclobutane ring provides rigidity to the molecule, which can enhance binding affinity to biological targets. Additionally, the hydroxyl and methoxy groups offer opportunities for further functionalization, allowing chemists to modify properties such as solubility, metabolic stability, and bioavailability. These features make it an attractive candidate for exploring new therapeutic avenues.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling techniques have been employed to study how (1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid) interacts with various biological targets. These studies have provided insights into its potential role in modulating enzyme activity and receptor binding. For instance, computational simulations have suggested that this compound may exhibit inhibitory effects on certain kinases, which are implicated in various diseases including cancer.

The methoxy group in (3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid) also plays a critical role in its pharmacological profile. Methoxy-substituted aromatic compounds are known for their ability to cross the blood-brain barrier, making them suitable for central nervous system (CNS) drug development. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, further enhancing binding affinity. These interactions are essential for designing molecules that can effectively interact with biological targets without causing adverse effects.

Current research is exploring the potential of ((1S,3S)-3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid) as a lead compound for developing new therapeutic agents. Preclinical studies have demonstrated promising results in models of inflammation and pain management. The compound's ability to modulate key signaling pathways has led researchers to investigate its potential applications in treating chronic conditions such as arthritis and neuropathic pain. Furthermore, its structural features make it a candidate for developing drugs with improved pharmacokinetic properties.

The synthesis of (3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid) has been optimized through various chemical methodologies. Traditional approaches involve multi-step organic synthesis, but recent techniques such as asymmetric catalysis have enabled more efficient production. These methods not only improve yield but also enhance enantiomeric purity, which is critical for pharmaceutical applications. The development of scalable synthetic routes is essential for transitioning from laboratory research to industrial production.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before clinical use. Preclinical studies involving ((1S,3S)-3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid) have focused on assessing its toxicity profile and pharmacokinetic behavior. Animal models have been used to evaluate both acute and chronic exposure effects. These studies have provided valuable data on dosing regimens and potential side effects, which are crucial for designing safe and effective clinical trials.

In conclusion, ((1S,3S)-3-hydroxy-1-(4-methoxyphenyl)cyclobutane-1-carboxylic acid) represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its stereochemistry, functional groups, and interaction capabilities make it an attractive scaffold for drug development. Ongoing research continues to explore its potential in treating various diseases while optimizing synthetic methods for efficient production. As our understanding of molecular interactions advances, compounds like this are poised to play a significant role in future medical treatments.